
Independent Analysis of Dicreatine Malate: A
Comparative Guide to Purity and Composition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicreatine malate

Cat. No.: B8822164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of dicreatine malate, focusing on purity and

composition as verified by independent laboratory methods. While direct, peer-reviewed

comparative studies on the purity of dicreatine malate versus other creatine forms are limited,

this document synthesizes available data from manufacturer specifications, analytical

methodology publications, and market analyses to offer an objective overview for research and

development professionals.

Comparison of Creatine Forms
Creatine monohydrate is the most extensively researched form of creatine, often considered

the benchmark for purity and efficacy.[1][2] High-quality creatine monohydrate can achieve

purity levels exceeding 99.9%.[1][3][4] Dicreatine malate, a compound of two creatine

molecules bonded to one molecule of malic acid, is marketed with claims of enhanced solubility

and reduced gastrointestinal discomfort.[2][5] Purity claims for dicreatine malate from

manufacturers typically state levels of 98% or higher.[6][7]
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Feature Dicreatine Malate
Creatine
Monohydrate

Key
Considerations

Typical Purity

>98-99%

(manufacturer claims)

[6][7]

>99.9% (for high-

quality sources)[1][3]

[4]

Independent third-

party verification is

crucial for all creatine

forms.[8]

Composition

Two creatine

molecules ionically

bonded to one malic

acid molecule.[6]

One creatine molecule

bound to one water

molecule.[2]

The presence of malic

acid in dicreatine

malate may offer

different solubility and

organoleptic

properties.[5][6]

Common Impurities

Potential for

unreacted creatine,

malic acid, and

byproducts of

synthesis.

Creatinine,

dicyandiamide (DCD),

dihydrotriazine (DHT).

[9]

Stringent

manufacturing

processes minimize

impurities in high-

grade creatine

monohydrate.[10]

Solubility in Water

Generally considered

to be more soluble

than creatine

monohydrate.[8]

Solubility is

approximately 14 g/L

at 20°C.[11]

Increased solubility

may reduce

gastrointestinal issues

for some users.[5]

Experimental Protocols for Purity Assessment
The primary analytical method for determining the purity of creatine compounds and

quantifying impurities is High-Performance Liquid Chromatography (HPLC).[9]

HPLC Method for Creatine Purity and Impurity Profiling
This protocol is a representative method for the analysis of creatine purity and the detection of

common impurities.

1. Objective: To quantify the concentration of creatine and identify and quantify impurities such

as creatinine, dicyandiamide (DCD), and dihydrotriazine (DHT).
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2. Materials and Reagents:

Reference standards for creatine, creatinine, DCD, and DHT

HPLC-grade water

Acetonitrile (HPLC grade)

Phosphoric acid or a suitable buffer (e.g., sodium acetate)[12]

0.45 µm syringe filters[9]

3. Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[9]

4. Sample Preparation:

Accurately weigh a known amount of the creatine sample.

Dissolve the sample in HPLC-grade water to a specific concentration.

Ensure complete dissolution by vortexing or sonication.

Filter the solution through a 0.45 µm syringe filter before injection.[9]

5. Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of a buffered aqueous solution (e.g., 1 mM

Sodium Acetate, pH 5.5) and an organic solvent like acetonitrile.[12]

Flow Rate: Typically 0.8 to 1.5 mL/min.[9]

Column Temperature: Maintained at a constant temperature, for example, 35°C.[12]

Detection Wavelength: UV detection is commonly performed at 218 nm.[12]
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Injection Volume: A fixed volume, typically 10-20 µL.[9]

6. Data Analysis:

Generate a calibration curve using the peak areas of the reference standards at various

concentrations.

Calculate the concentration of creatine and any identified impurities in the sample by

comparing their peak areas to the calibration curve.

Mandatory Visualizations
Creatine Phosphate Shuttle
The primary mechanism by which creatine enhances energy availability in cells with high

energy demands, such as muscle and brain cells, is through the creatine phosphate shuttle.

[13][14] This system facilitates the transport of high-energy phosphate from the mitochondria,

where it is generated, to the sites of energy utilization.
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Caption: The Creatine Phosphate Shuttle transports high-energy phosphate for muscle

contraction.

Experimental Workflow for Creatine Purity Analysis
The following diagram outlines the logical flow of an independent laboratory verification

process for creatine supplements.
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Caption: Workflow for the HPLC-based purity analysis of creatine supplements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analysis of the efficacy, safety, and cost of alternative forms of creatine available for
purchase on Amazon.com: are label claims supported by science? - PMC
[pmc.ncbi.nlm.nih.gov]

2. spnathletes.com [spnathletes.com]

3. Creatine Purity Guide: High-Quality Monohydrate Selection [cms.buckedup.com]

4. trythriveon.com [trythriveon.com]

5. cardiffsportsnutrition.co.uk [cardiffsportsnutrition.co.uk]

6. Di-Creatine Malate Supplier & Manufacturer | Factory Price [eleph-citrics.com]

7. US20050250962A1 - Production process of dicreatine malate - Google Patents
[patents.google.com]

8. maxinutrition.com [maxinutrition.com]

9. benchchem.com [benchchem.com]

10. Bioavailability, Efficacy, Safety, and Regulatory Status of Creatine and Related
Compounds: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

11. exerciseandsportnutritionlab.com [exerciseandsportnutritionlab.com]

12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

13. Creatine phosphate shuttle - Wikipedia [en.wikipedia.org]

14. THE CREATINE-CREATINE PHOSPHATE ENERGY SHUTTLE | Annual Reviews
[annualreviews.org]

To cite this document: BenchChem. [Independent Analysis of Dicreatine Malate: A
Comparative Guide to Purity and Composition]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8822164#independent-lab-verification-of-
dicreatine-malate-purity-and-composition]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8822164?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9761713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9761713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9761713/
https://www.spnathletes.com/post/creatine-monohydrate-vs-creatine-malate
https://cms.buckedup.com/purity-level-of-the-creatine-powder-creatine-powders-that-dissolve-easily-in-water/
https://trythriveon.com/blogs/news/creatine-purity-guide
https://www.cardiffsportsnutrition.co.uk/blogs/articles/whataeus-the-best-creatine-type-pros-amp-cons-of-each-creatine
https://www.eleph-citrics.com/knowledge/information/di-creatine-malate-chemical-buy-supplier-manufacturer-factory-price.html
https://patents.google.com/patent/US20050250962A1/en
https://patents.google.com/patent/US20050250962A1/en
https://www.maxinutrition.com/blogs/nutrition/types-of-creatine
https://www.benchchem.com/pdf/The_Purity_of_Commercial_Creatine_Monohydrate_A_Comparative_Analysis_for_Researchers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://www.exerciseandsportnutritionlab.com/wp-content/uploads/2016/02/Cambridge-Creatine-Lecture-7-9-10f-Compatibility-Mode.pdf
https://phenomenex.blob.core.windows.net/documents/4e7b1ed8-c860-4ae8-8ff8-2e65a36c5e2c.pdf
https://en.wikipedia.org/wiki/Creatine_phosphate_shuttle
https://www.annualreviews.org/content/journals/10.1146/annurev.bi.54.070185.004151
https://www.annualreviews.org/content/journals/10.1146/annurev.bi.54.070185.004151
https://www.benchchem.com/product/b8822164#independent-lab-verification-of-dicreatine-malate-purity-and-composition
https://www.benchchem.com/product/b8822164#independent-lab-verification-of-dicreatine-malate-purity-and-composition
https://www.benchchem.com/product/b8822164#independent-lab-verification-of-dicreatine-malate-purity-and-composition
https://www.benchchem.com/product/b8822164#independent-lab-verification-of-dicreatine-malate-purity-and-composition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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